1-(2-chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• IUPAC Name: 1-(2-chlorophenyl)-7,7-dimethyl-4,5,6,8-tetrahydropyrazolo[4,3-c]azepine;dihydrochloride
• InChI: InChI=1S/C15H18ClN3.2ClH/c1-15(2)7-14-11(8-17-10-15)9-18-19(14)13-6-4-3-5-12(13)16;;/h3-6,9,17H,7-8,10H2,1-2H3;2*1H
• InChI Key: LNIMFVYDAKMNHG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CNC1)C=NN2C3=CC=CC=C3Cl)C.Cl.Cl
• Molecular Formula: C15H20Cl3N3
• Molecular Weight: 348.7 g/mol
• CAS No.: 2059948-55-7

Description

1-(2-Chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride is a bicyclic heterocyclic compound featuring a pyrazole ring fused to an azepine ring. Key structural attributes include:

• Substituents: A 2-chlorophenyl group at position 1 and two methyl groups at the 7-position of the azepine ring.
• Salt form: Dihydrochloride, enhancing solubility for pharmacological applications.

Biological Activity

1-(2-chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride (CAS No. 2059948-55-7) is a heterocyclic compound notable for its potential biological activities. This compound features a unique pyrazoloazepine structure characterized by a seven-membered ring containing nitrogen atoms and a chlorophenyl substitution. Its molecular formula is C15H19Cl2N3 with a molecular weight of 312.24 g/mol .

Pharmacological Properties

Research indicates that compounds similar to 1-(2-chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine may exhibit significant biological activities. Notably:

• Antitumor Activity : Preliminary studies suggest that derivatives of this compound may possess antitumor properties. The presence of the chlorophenyl group enhances its interaction with biological targets .
• Inhibition of Acetylcholinesterase : Some studies have highlighted the potential of piperazine derivatives in inhibiting human acetylcholinesterase. While direct evidence for this specific compound is limited, its structural similarities to known inhibitors suggest it may also exhibit this activity .

Structure-Activity Relationship (SAR)

The unique structure of 1-(2-chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine contributes to its pharmacological profile. Comparative analysis with structurally related compounds reveals the following:

Compound Name	Structure Features	Biological Activity	Uniqueness
7-Methyl-1H-pyrazolo[4,3-c]azepine	Methyl substitution instead of chlorophenyl	Moderate antitumor activity	Lacks chlorophenyl group
2-(2-Chlorophenyl)-4-methylpyrazolo[3,4-b]pyridine	Different ring structure	Potential anti-inflammatory effects	Different heterocyclic framework
5-(2-Chlorophenyl)-pyrazole	Simple pyrazole structure	Antiproliferative properties	Simpler structure without azepine

The structural elements contribute to its distinct biological profile and potential therapeutic applications .

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of pyrazolo[4,3-c]azepine derivatives. For example:

• A study conducted on various analogs demonstrated that modifications to the pyrazole ring could enhance antitumor efficacy while reducing toxicity profiles .
• Another research effort explored the binding affinity of similar compounds to specific biological targets relevant to neurological disorders. The findings indicated promising interactions that warrant further investigation into their therapeutic potential .

Comparison with Similar Compounds

Key Observations:

Methyl groups at the 7-position increase steric hindrance, possibly stabilizing the azepine ring conformation .

Biological Relevance: Pyrazolo-azepine derivatives are frequently investigated for CNS activity due to structural similarity to GABAergic or dopaminergic ligands .

Synthesis and Characterization :

• SHELX software () is widely used for crystallographic refinement of similar small molecules.
• Microwave-assisted synthesis () could optimize yields for complex heterocycles like the target compound.